Cas no 119301-02-9 (Octanediimidamide)

• Product Name: Octanediimidamide
• CAS No: 119301-02-9
• Molecular Formula: C₈H₁₈N₄
• Molecular Weight: 170.25532
• CID: 132161
• PubChem ID: 4386521

Octanediimidamide Properties

Names and Identifiers

• Octanediimidamide
• 1,6-DIAMIDINOHEXANE
• Octandiamidin
• octanediamidine
• Suberamidine(6CI)
• Suberinsaeureamidin
• AKOS006295192
• CHEMBL105668
• 1,7-diimino-1,7-octanediamine
• 119301-02-9
• DTXSID60402723
• BDBM50032477
• SCHEMBL23668354

• InChIKey： BVHMSBKWWMXRLG-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H18N4/c9-7(10)5-3-1-2-4-6-8(11)12/h1-6H2,(H3,9,10)(H3,11,12)
• SMILES： C(=N)(N)CCCCCCC(=N)N

Computed Properties

• Exact Mass: 170.15300
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 170.153146591g/mol
• Heavy Atom Count: 12
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 99.7Ų

Experimental Properties

• LogP: 2.79900
• PSA: 99.74000